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Application Notes & Protocols: Ergosterol
Extraction from Yeast
Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the extraction of ergosterol from yeast cells

using a methanol and chloroform-based method. Ergosterol, the primary sterol in fungal cell

membranes, is a crucial biomarker for fungal biomass and a key target for antifungal drug

development.[1][2][3] Accurate quantification of ergosterol is essential for studies involving

fungal physiology, antifungal susceptibility testing, and industrial fermentation.

Principles and Summary
The protocol is based on the widely used Bligh and Dyer lipid extraction method, adapted for

yeast.[4] The procedure involves cell lysis, saponification to release sterols from cellular esters,

and a biphasic liquid-liquid extraction with chloroform and methanol to separate the lipophilic

ergosterol. Subsequent quantification is typically performed using High-Performance Liquid

Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.
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Data Presentation
The following table summarizes quantitative data related to ergosterol extraction and content in

yeast, compiled from various studies. This data can be used as a reference for expected yields

and for comparison of different methodologies.
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Parameter Value
Yeast
Species/Condition

Source

Ergosterol Recovery

Initial Chloroform-

Methanol Extraction
~87%

Rhodotorula

sphaerocarpa
[4]

Second Extraction Additional ~10%
Rhodotorula

sphaerocarpa
[4]

Chloroform Layer

Recovery
~98%

Rhodotorula

sphaerocarpa
[4]

Ergosterol Content

Reduction with 1

µg/ml Fluconazole
72%

Fluconazole-

susceptible C.

albicans

[1][5]

Reduction with 4

µg/ml Fluconazole
84%

Fluconazole-

susceptible C.

albicans

[1][5]

Reduction with 16

µg/ml Fluconazole
95%

Fluconazole-

susceptible C.

albicans

[1][5]

Reduction with 64

µg/ml Fluconazole
100%

Fluconazole-

susceptible C.

albicans

[1][5]

Ergosterol per CFU

(Yeasts)
13.7 to 763 pg/CFU

Various environmental

yeasts
[3]

Ergosterol per CFU

(Molds)
1.17 to 746 pg/CFU

Various environmental

molds
[3]

Experimental Protocols
This section details the step-by-step methodology for ergosterol extraction from yeast.
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Materials and Reagents
Yeast cell pellet

Chloroform (HPLC grade)

Methanol (HPLC grade)

Deionized water

Potassium hydroxide (KOH)

Heptane or Cyclohexane (for alternative methods)

Ergosterol standard (Sigma-Aldrich or equivalent)

Glass centrifuge tubes with screw caps

Vortex mixer

Centrifuge

Water bath or heating block

Spectrophotometer or HPLC-UV system

Protocol 1: Chloroform-Methanol Extraction
This protocol is adapted from the Bligh and Dyer method and is suitable for general ergosterol

extraction.[4]

Sample Preparation:

Harvest yeast cells by centrifugation at 3,000 x g for 5 minutes.

Wash the cell pellet with sterile deionized water and centrifuge again.

Determine the wet weight of the cell pellet. For consistency, a starting amount of 100-200

mg is recommended.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.mdpi.com/2309-608X/7/9/690
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16332350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saponification (Alkaline Hydrolysis):

To the yeast pellet, add 3 mL of 10% (w/v) potassium hydroxide in methanol.

Incubate at 80-85°C for 1-2 hours in a shaking water bath to saponify cellular lipids.[6]

This step is crucial for releasing ergosterol from its esterified forms.

Extraction:

Cool the samples to room temperature.

Add 1 mL of deionized water and 3 mL of chloroform to each tube.

Vortex vigorously for 5 minutes to create a single-phase mixture.

Add an additional 1 mL of deionized water and 3 mL of chloroform.

Vortex again for 2 minutes. This will induce phase separation.

Centrifuge at 1,000 x g for 10 minutes to separate the layers.[6]

Carefully collect the lower chloroform layer, which contains the ergosterol, into a clean

glass tube.[4]

For improved yield, a second extraction can be performed by adding another 3 mL of

chloroform to the remaining aqueous layer, vortexing, centrifuging, and collecting the lower

phase.[4]

Solvent Evaporation and Sample Reconstitution:

Evaporate the chloroform from the collected fractions under a stream of nitrogen or in a

vacuum evaporator.

Reconstitute the dried lipid extract in a known volume (e.g., 1 mL) of methanol or ethanol

for analysis.

Quantification of Ergosterol
A. HPLC-UV Analysis:
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Instrumentation: An HPLC system equipped with a C18 column and a UV detector is

required.

Mobile Phase: 100% Methanol (HPLC grade).[4][7]

Flow Rate: 0.8 mL/min.[4][7]

Detection Wavelength: 282 nm.[2][7]

Standard Curve: Prepare a series of ergosterol standards of known concentrations in

methanol.[7]

Analysis: Inject the reconstituted samples and standards into the HPLC system. The

retention time for ergosterol should be determined from the standard. Quantify the ergosterol

in the samples by comparing the peak area to the standard curve.

B. UV-Vis Spectrophotometry:

This method is a simpler alternative to HPLC but may be less specific.[2]

Dilute the reconstituted sample in ethanol.[1]

Scan the absorbance of the sample from 240 nm to 300 nm.[1][8]

The characteristic absorbance spectrum of ergosterol shows a peak at 282 nm.[2]

The concentration of ergosterol can be calculated using the Beer-Lambert law and the

known extinction coefficient of ergosterol at 282 nm. A correction for background absorbance

may be necessary.[9][10]

Diagrams
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Ergosterol Extraction Workflow

Sample Preparation

Extraction

Quantification

Yeast Culture

Centrifugation (3000 x g, 5 min)

Wash with DI Water

Centrifugation

Yeast Pellet

Saponification
(10% KOH in Methanol, 80-85°C, 1-2h)

Add Water & Chloroform
Vortex

Add Water & Chloroform
Vortex & Centrifuge (1000 x g, 10 min)

Collect Lower (Chloroform) Phase

Evaporate Chloroform

Reconstitute in Methanol

HPLC-UV or Spectrophotometry
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Caption: Workflow for ergosterol extraction from yeast.
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Ergosterol Biosynthesis Pathway (Simplified)
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Caption: Simplified ergosterol biosynthesis pathway and the site of action for azole antifungals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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